Cas no 57190-08-6 (Benzene, 2-bromo-4-(1,1-dimethylethyl)-1-ethyl-)

Benzene, 2-bromo-4-(1,1-dimethylethyl)-1-ethyl- structure
57190-08-6 structure
Product Name:Benzene, 2-bromo-4-(1,1-dimethylethyl)-1-ethyl-
CAS No:57190-08-6
MF:C12H17Br
MW:241.167382955551
CID:346261
PubChem ID:12307747
Update Time:2025-04-19

Benzene, 2-bromo-4-(1,1-dimethylethyl)-1-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2-bromo-4-(1,1-dimethylethyl)-1-ethyl-
    • 2-bromo-4-tert-butyl-1-ethylbenzene
    • DTXSID90486990
    • SCHEMBL11546049
    • 57190-08-6
    • Inchi: 1S/C12H17Br/c1-5-9-6-7-10(8-11(9)13)12(2,3)4/h6-8H,5H2,1-4H3
    • InChI Key: YVGOTAVGLPGDNA-UHFFFAOYSA-N
    • SMILES: BrC1=C(CC)C=CC(=C1)C(C)(C)C

Computed Properties

  • Exact Mass: 240.05141
  • Monoisotopic Mass: 240.05136g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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